Cas no 1805129-24-1 (4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde)
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde
-
- Inchi: 1S/C7H4F2INO/c8-7(9)5-1-4(3-12)11-2-6(5)10/h1-3,7H
- InChI Key: ANDDWSCHRTXONB-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C=O)C=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.9
- Topological Polar Surface Area: 30
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078860-250mg |
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde |
1805129-24-1 | 97% | 250mg |
$504.00 | 2022-04-01 | |
| Alichem | A029078860-500mg |
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde |
1805129-24-1 | 97% | 500mg |
$831.30 | 2022-04-01 | |
| Alichem | A029078860-1g |
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde |
1805129-24-1 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde
Introduction to 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde (CAS No. 1805129-24-1)
4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde (CAS No. 1805129-24-1) is a highly versatile and significant intermediate in modern pharmaceutical and chemical synthesis. Its unique structural features, combining a pyridine core with both an iodine substituent and a difluoromethyl group, make it a valuable building block for the development of novel bioactive compounds. This compound has garnered considerable attention in recent years due to its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.
The presence of the difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In contrast, the iodopyridine scaffold provides a rich platform for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of complex heterocyclic structures. These attributes have positioned 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde as a cornerstone in the synthesis of pharmacologically relevant molecules.
Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, fluorinated pyridines have been demonstrated to exhibit improved solubility, better cell permeability, and enhanced bioavailability in drug candidates. The iodine atom at the 5-position of this compound further enhances its utility by serving as an excellent handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing diverse molecular architectures. This dual functionality has made it a preferred choice for synthetic chemists aiming to develop next-generation therapeutics.
One of the most compelling applications of 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde lies in its role as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the compound’s reactive sites, researchers can design inhibitors that selectively target specific kinases. For example, recent studies have shown that derivatives of this scaffold can modulate the activity of tyrosine kinases, which are key players in signal transduction pathways implicated in tumor growth and progression.
The aldehyde functionality at the 2-position provides another avenue for chemical modification, allowing for the introduction of various nucleophilic groups through condensation reactions. This versatility has been exploited in the synthesis of Schiff bases and other nitrogen-containing heterocycles, which have demonstrated promising biological activities. Moreover, the combination of these reactive sites enables multi-step synthetic strategies that can be streamlined for large-scale production, making 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde an indispensable reagent in industrial settings.
In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique electronic properties conferred by the difluoromethyl group make it a candidate for designing advanced materials with tailored optical and electronic characteristics. Furthermore, its incorporation into agrochemical formulations has shown potential in developing novel pesticides with improved efficacy and environmental compatibility.
The synthesis of 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at the 5-position followed by protection-deprotection strategies to introduce the aldehyde functionality at the 2-position. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is common to install the difluoromethyl group efficiently. These synthetic routes highlight the compound’s accessibility while maintaining high yields and purity standards required for pharmaceutical applications.
Recent research has also explored catalytic methods to enhance the efficiency of its synthesis. Transition-metal-catalyzed reactions have been particularly effective in achieving regioselective modifications on the pyridine ring without compromising yield or selectivity. For instance, palladium-catalyzed C-H activation strategies have enabled direct functionalization at specific positions on the pyridine core without pre-functionalized substrates. Such advances underscore the growing importance of catalytic methods in modern organic synthesis.
The biological evaluation of derivatives derived from 4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde has revealed several promising leads with therapeutic potential. In preclinical studies, certain analogs have demonstrated inhibitory activity against targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings align with broader trends in drug discovery where fluorinated heterocycles are being extensively explored for their ability to modulate enzyme activity with high precision.
The compound’s role as a key intermediate has also been recognized in academic research circles. Several publications have documented innovative synthetic methodologies leveraging its unique structure for constructing complex drug-like molecules. These studies not only highlight its synthetic utility but also contribute to the broader understanding of fluorinated pyridines as privileged scaffolds in medicinal chemistry.
In conclusion,4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde (CAS No. 1805129-24-1) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across pharmaceuticals and materials science. Its structural versatility allows for diverse functionalization strategies while its established synthetic routes ensure reliable access to key intermediates for drug development programs worldwide.
1805129-24-1 (4-(Difluoromethyl)-5-iodopyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)